Cas no 325810-94-4 ((2S,3Ar,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine)

(2S,3Ar,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine structure
325810-94-4 structure
Product Name:(2S,3Ar,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine
CAS No:325810-94-4
MF:C9H18N2O
MW:170.252022266388
CID:301525
Update Time:2023-08-02

(2S,3Ar,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[b]pyrrol-1(2H)-amine,hexahydro-2-(methoxymethyl)-, (2S,3aR,6aR)-
    • Cyclopenta[b]pyrrol-1(2H)-amine, hexahydro-2-(methoxymethyl)-, (2S,3aR,6aR)- (9CI)
    • (2S,3aR,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine
    • (2S,3Ar,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine
    • Inchi: 1S/C9H18N2O/c1-12-6-8-5-7-3-2-4-9(7)11(8)10/h7-9H,2-6,10H2,1H3/t7-,8+,9-/m1/s1
    • InChI Key: CINPNPBKZVUZEH-HRDYMLBCSA-N
    • SMILES: O(C)C[C@@H]1C[C@H]2CCC[C@H]2N1N

Computed Properties

  • Exact Mass: 170.142
  • Monoisotopic Mass: 170.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.5
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